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Compound Focus: Magtrieve(TM)

CAS No.: 12018-01-8

Cat. No.: S788092

Fundamental Properties of Chromium Dioxide

Reference /

Property Value /| Description e
Chemical Formula CrOz [1] [2]
Common Name Magtrieve (Chromium(lV) oxide) [1]
Crystal Structure Rutile-type (at ambient pressure) [2]
Magnetic Order Half-Metallic Ferromagnet [2] [3]
Curie Temperature 386 °C (659 K) [1]

(To)

Density 4.89 g/cm3 [1]
Band Gap Decreases under pressure; similar for rutile and CaCle- [2]

type phases.
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High-Pressure Magnetic & Electrical Transport
Properties

Research by Zhang et al. (2023) investigated CrOz2 powders under high pressure. The table below

summarizes key findings from their experimental data [2].

Property

Behavior Under High
Pressure (Up to ~16.5
GPa)

Notes

Structural Transition

Electrical Resistivity

Hall Coefficient, Carrier
Concentration, Mobility

Magnetoresistance (MR)

Impact on Ferromagnetism

Second-order transition
between 11.7 - 14.9 GPa

Monotonically decreases.

Discontinuous changes at
11.7 - 14.9 GPa.

Linear and negative (at
ambient pressure).

Pressure affects the
double-exchange
mechanism.

Transition from rutile-type to CaCle-
type structure.

Effect of decreased carrier
concentration and increased mobility

cancel each other.

Direct result of the structural phase
transition.

Becomes non-linear and less
symmetric with increasing pressure.

Explains the change in MR behavior.

The following diagram illustrates the logical relationship between applied pressure and its effects on CrOz,

as revealed by these experiments.
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CrO2 High-Pressure Effects

Pressure

Structural Phase Transition Altered Magnetoresistance:
(11.7 - 14.9 GPa) Linear & Negative — Non-linear & Asymmetric

Discontinuous Changes in:
- Hall Coefficient [Modified DoubIe-Exchange]

- Carrier Concentration Mechanism
- Carrier Mobility

Opposing Effecti

Monotonically Decreasing
Electrical Resistivity

Click to download full resolution via product page

Logical flow of high-pressure effects on CrO:z properties.

Experimental Insights & Theoretical Predictions

Beyond ambient properties, studies reveal fascinating behaviors under extreme conditions and theoretical

predictions.

¢ Strain-Induced Topological Phase: First-principles calculations predict that applying small tensile
hydrostatic strain can induce a Dirac-nodal semimetal phase in CrO2 that coexists with its
ferromagnetism. This topologically protected phase could host "drumhead" surface states, of interest
for novel electronic applications [3].
¢ Experimental Methodology (High-Pressure Studies): The key findings on high-pressure properties
are typically determined through in-situ measurements using a diamond anvil cell (DAC) combined
with:
o Electrical Resistivity: Measured directly to track changes in conductivity.
o Hall-Effect Measurements: Used to derive carrier concentration and mobility.
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o Magneto-resistivity: Measured under applied magnetic fields (e.g., 0 - +15 kOe) to observe
the magnetoresistance behavior [2].

Knowledge Gaps and Further Research

The search results indicate some limitations for your specific audience:

¢ Limited "Magtrieve" Specifics: While Chromium Dioxide is identified as "Magtrieve" in one source
[1], no detailed data sheets or application notes for this specific commercial product were found.

¢ Indirect Drug Development Relevance: The research focus is on fundamental solid-state physics.
Applications in drug development (e.g., as a magnetic carrier for separation or targeted delivery)
were not directly addressed in the available literature.

To overcome these gaps, you might:

e Search for supplier data specifically for "Magtrieve" from chemical suppliers like Sigma-Aldrich for
practical specifications like particle size and surface functionalization.

e Broaden your search to include reviews on "magnetic nanoparticles in drug delivery,” which often
discuss materials with similar ferromagnetic properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5

Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s788092?utm_src=pdf-bulk
https://www.smolecule.com/products/s788092?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

